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Abstract

Coccinite, the naturally occurring mineral form of mercuric iodide (Hgl2), is a rare halide
mineral of significant interest due to its unique physical and chemical properties.[1][2] This
technical guide provides a comprehensive overview of coccinite, including its geological
occurrence, physicochemical properties, and crystallographic data. Additionally, this document
details established laboratory protocols for the synthesis and characterization of mercuric
iodide, offering valuable methodologies for researchers in relevant fields. The guide presents
gquantitative data in structured tables for comparative analysis and includes detailed diagrams
to illustrate key processes and workflows.

Introduction

Coccinite is a rare mercury iodide mineral with the chemical formula Hglz.[1] It was first
discovered in Casas Viejas, Mexico, and has since been reported in other locations, including
Broken Hill in New South Wales, Australia, and in a uranium mine in Thuringia, Germany.[1]
The mineral typically appears as orange-red to deep red tetragonal crystals and is often found
as a sublimation product associated with the burning of pyritic shales.[1][3] Due to its rarity,
much of the experimental data relevant to coccinite is derived from studies of its synthetic
analogue, mercuric iodide.
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Geological Occurrence and Formation

The primary formation mechanism for coccinite is as a sublimation product resulting from the
combustion of pyrite-rich graptolitic slate.[1] This process involves the volatilization of mercury
and iodine compounds present in the rock, which then react and deposit as coccinite crystals in
cooler areas.

The geological setting for coccinite formation can be summarized as follows:
e Source Rocks: Pyrite-bearing and graptolitic slates rich in mercury and iodine.
e Process: Natural combustion or mine fires provide the necessary heat for sublimation.

o Deposition: Mercuric iodide vapor crystallizes in fractures and on surfaces in a cooler
environment.

Geological Formation of Coccinite
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Geological formation pathway of coccinite.

Physicochemical and Crystallographic Properties

Coccinite exhibits distinct physical, chemical, and crystallographic properties. These are
summarized in the tables below.

Physical and Optical Properties
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Property Value Reference
Color Orange-red, deep red [3]
Streak Red [3]
Hardness (Mohs) 2 [3]
Cleavage Good on {001} [1]
Diaphaneity Translucent [1]
Specific Gravity 3.17 (calculated) [1]
Optical Properties Uniaxial (-) [1]
Refractive Index n = 2.684 (average) [1]
Birefringence 0.193 [1]

Chemical Properties and Composition

Property Value Reference
Chemical Formula Hgl2 [1]
Molecular Weight 454.40 g/mol [4]
Mercury (Hg) % 44.14% [4]
lodine (1) % 55.86% [4]
Solubility Insoluble in water [5]

Crystallographic Data
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Property Value

Reference

Crystal System Tetragonal

[3]

Ditetragonal dipyramidal
Crystal Class

[1]

(4/mmm)
Space Group P42/nmc [3]
Unit Cell Dimensions a=4.376(4) A, c=1241(1)A  [6]
Unit Cell Volume 237.64 A3 [3]
Z (formula units/unit cell) 2 [1]

Experimental Protocols

Due to the rarity of natural coccinite, experimental protocols are primarily described for its

synthetic counterpart, mercuric iodide.

Synthesis of Mercuric lodide

A common laboratory method for the synthesis of mercuric iodide involves the precipitation

reaction between a soluble mercury(ll) salt and an iodide salt.[7]

Materials:

Mercury(ll) chloride (HgCl2)

e Potassium iodide (KI)

o Distilled water

o Beakers

e Stirring rod

« Filtration apparatus (e.g., Buchner funnel)

e Drying oven
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Procedure:
e Prepare an aqueous solution of mercury(ll) chloride.
e Prepare an aqueous solution of potassium iodide.

o Slowly add the potassium iodide solution to the mercury(ll) chloride solution while stirring
continuously. A red-orange precipitate of mercuric iodide will form.

o Continue stirring to ensure complete reaction.
« Filter the precipitate from the solution using a filtration apparatus.
e Wash the precipitate with distilled water to remove any remaining soluble salts.

o Dry the purified mercuric iodide in an oven at a controlled temperature (e.g., 70°C).[5]
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Synthesis Workflow for Mercuric lodide

Prepare Aqueous Solutions:

- Mercury(ll) Chloride (HgCl2)
- Potassium lodide (KI)

Mix Solutions with Stirring

Precipitation of Mercuric lodide (Hglz)

Filter Precipitate
Wash with Distilled Water

Dry the Purified Product

Crystalline Mercuric lodide

Click to download full resolution via product page

Laboratory synthesis of mercuric iodide.

Characterization Techniques

Several analytical techniques are employed to characterize the properties of mercuric iodide.
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Analytical Techniques for Mercuric lodide:

Technique Purpose

) ) To determine the crystal structure and unit cell
X-ray Diffraction (XRD)
parameters.

Scanning Electron Microscopy (SEM) To observe the morphology and crystal habit.

Energy-Dispersive X-ray Spectroscopy

To determine the elemental composition.
(EDS/EDX)

To identify vibrational modes and confirm the
Raman Spectroscopy chemical identity

) ) ) ] To study phase transitions, such as the
Differential Scanning Calorimetry (DSC) ] -
thermochromic alpha-to-beta transition.

Atomic Absorption/Fluorescence Spectroscopy For quantitative analysis of mercury content.[3]

Phase Transition of Mercuric lodide

Mercuric iodide is known for its thermochromism, undergoing a reversible phase transition
from the red alpha (a) form to the yellow beta ([3) form at temperatures above 126°C.[5][9]

e 0-Hglz (Alpha form): Stable at room temperature, red-orange in color, tetragonal crystal
structure.[9]

» [3-Hglz> (Beta form): Stable above 126°C, pale yellow in color, orthorhombic crystal structure.

[5]9]

This phase transition is a key characteristic and can be utilized in various sensory and material
science applications.
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Thermochromic Phase Transition of Hgl
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Phase transition of mercuric iodide.

Conclusion

Coccinite, as the natural form of mercuric iodide, provides a unique window into the
geological processes involving mercury and iodine. While its natural occurrence is limited, the
study of its synthetic counterpart has revealed a wealth of information regarding its properties
and potential applications. This guide has summarized the key technical data and experimental
protocols relevant to coccinite and mercuric iodide, offering a valuable resource for
researchers in mineralogy, materials science, and drug development. The detailed data tables
and process diagrams are intended to facilitate a deeper understanding and further
investigation into this fascinating mineral.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/pdf/Synthesis_and_Structural_Characterization_of_Methylmercury_II_Iodide_A_Technical_Guide.pdf
https://olympianwatertesting.com/aquawiki/mercury/mercury-testing-methods-an-overview-of-common-analytical-techniques/
https://olympianwatertesting.com/aquawiki/mercury/mercury-testing-methods-an-overview-of-common-analytical-techniques/
https://en.wikipedia.org/wiki/Mercury(II)_iodide
https://www.schweizerbart.de/papers/njmm/detail/1997/91057/New_data_on_the_mercury_iodide_mineral_coccinite_HgI2
https://www.schweizerbart.de/papers/njmm/detail/1997/91057/New_data_on_the_mercury_iodide_mineral_coccinite_HgI2
https://prepchem.com/synthesis-of-mercuric-iodide/
https://pharmacia.pensoft.net/article/152087/
https://pharmacia.pensoft.net/article/152087/
https://www.chemedx.org/JCESoft/jcesoftSubscriber/CCA/CCA2/MAIN/THERMHG/CD2R1.HTM
https://www.benchchem.com/product/b147996#natural-occurrence-of-mercuric-iodide-as-coccinite
https://www.benchchem.com/product/b147996#natural-occurrence-of-mercuric-iodide-as-coccinite
https://www.benchchem.com/product/b147996#natural-occurrence-of-mercuric-iodide-as-coccinite
https://www.benchchem.com/product/b147996#natural-occurrence-of-mercuric-iodide-as-coccinite
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147996?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

